Cas no 1261987-32-9 (4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261987-32-9
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18319561
• CID: 2767765
• PubChem ID: 53225479
• Update Time: 2025-10-22

4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261987-32-9
• 6-Chloro-2'-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319561
• DTXSID80689211
• 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid, 95%
• 4-CHLORO-3-(2-FLUORO-4-METHYLPHENYL)BENZOIC ACID
• 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319561
• Inchi： 1S/C14H10ClFO2/c1-8-2-4-10(13(16)6-8)11-7-9(14(17)18)3-5-12(11)15/h2-7H,1H3,(H,17,18)
• InChI Key： KMBSVLQSNKIICW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid

Introduction to 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid (CAS No. 1261987-32-9)

4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid (CAS No. 1261987-32-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzoic acid derivative features a chloro substituent at the fourth position and a fluoromethylphenyl group at the third position, which together contribute to its distinct chemical behavior and reactivity. The compound's molecular structure, characterized by a benzene ring substituted with chloro, fluoro, and methyl groups, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The synthesis of 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a benzene precursor, followed by the introduction of chloro and fluoro-methylphenyl groups through selective substitution reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for both laboratory-scale experiments and industrial applications.

In recent years, 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid has been studied for its potential role in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many bioactive molecules that exhibit inhibitory effects on various biological targets. For instance, the presence of a fluoro group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound an attractive scaffold for further derivatization. Researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, suggesting its utility in addressing chronic inflammatory diseases.

One of the most compelling aspects of 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid is its role as a key intermediate in the synthesis of more complex molecules. Its benzoic acid core provides a stable platform for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has led to several patents being filed for novel compounds derived from this scaffold. Additionally, the compound's compatibility with green chemistry principles has been noted, as many synthetic routes can be optimized to minimize waste and energy consumption.

The pharmacological profile of 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid has been preliminarily assessed through in vitro studies. Initial findings indicate that it may possess properties conducive to drug development, particularly in the realm of immunomodulation. The compound's ability to interact with specific receptors or enzymes has been hypothesized based on computational modeling studies, which predict favorable binding affinities for certain therapeutic targets. These predictions have spurred further experimental investigations into its biological activity.

As research continues to evolve, the applications of 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid are expected to expand beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science, where it could be used as a precursor for advanced polymers or coatings with enhanced durability and functionality. Furthermore, its role in agrochemical research is being explored, as modified benzoic acids have shown promise in developing environmentally friendly pesticides and herbicides.

The regulatory landscape surrounding 4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid is another area of interest for researchers and industry professionals. As synthetic organic chemistry advances, ensuring compliance with safety and environmental regulations becomes increasingly important. Efforts are being made to develop sustainable synthetic pathways that align with global regulatory standards while maintaining high efficiency and yield. This approach not only safeguards environmental health but also supports the long-term viability of chemical manufacturing processes.

In conclusion,4-Chloro-3-(2-fluoro-4-methylphenyl)benzoic acid (CAS No. 1261987-32-9) represents a significant advancement in organic synthesis and pharmaceutical research. Its unique structural features offer numerous opportunities for innovation across multiple industries. As scientists continue to uncover new applications and refine synthetic methodologies, this compound is poised to play an integral role in shaping the future of chemical science and drug development.